Cas no 1247626-38-5 (2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide
• CAS No: 1247626-38-5
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2156504
• Update Time: 2025-10-28

2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(1-methyl-piperidin-2-ylmethyl)-acetamide
• 2-Amino-N-((1-methylpiperidin-2-yl)methyl)acetamide
• 2-amino-N-[(1-methylpiperidin-2-yl)methyl]acetamide
• AM91265
• 2-Amino-N-(1-methylpiperidin-2-ylmethyl)acetamide
• 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

• Inchi： 1S/C9H19N3O/c1-12-5-3-2-4-8(12)7-11-9(13)6-10/h8H,2-7,10H2,1H3,(H,11,13)
• InChI Key： KCETWWZJNKIMQV-UHFFFAOYSA-N
• SMILES： O=C(CN)NCC1CCCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

Introduction to 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS No. 1247626-38-5)

2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, with the CAS number 1247626-38-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group and a piperidine ring, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide consists of an acetamide moiety linked to a substituted piperidine ring. The presence of the amino group and the methyl substitution on the piperidine ring contribute to its pharmacological properties, including its potential as a modulator of neurotransmitter systems and its ability to cross the blood-brain barrier.

Recent studies have explored the biological activities of 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide. One notable area of research is its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential for the treatment of chronic pain conditions. The mechanism of action is believed to involve modulation of opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

In addition to its analgesic properties, 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has shown promise in the treatment of neurological disorders. Studies have indicated that this compound may have neuroprotective effects, potentially due to its ability to reduce oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has also been investigated. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its ability to cross the blood-brain barrier is particularly noteworthy, as it allows for effective targeting of central nervous system disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide. Early results from phase I trials have indicated that the compound is well-tolerated by human subjects, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 2-Amino-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS No. 1247626-38-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing medical treatments for various conditions.